molecular formula C10H13BrS B8464500 1-(3-Bromopropyl)-4-methylthiobenzene

1-(3-Bromopropyl)-4-methylthiobenzene

Cat. No. B8464500
M. Wt: 245.18 g/mol
InChI Key: PXESJDCAYUCGAE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3-Bromopropyl)-4-methylthiobenzene is a useful research compound. Its molecular formula is C10H13BrS and its molecular weight is 245.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(3-Bromopropyl)-4-methylthiobenzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3-Bromopropyl)-4-methylthiobenzene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-(3-Bromopropyl)-4-methylthiobenzene

Molecular Formula

C10H13BrS

Molecular Weight

245.18 g/mol

IUPAC Name

1-(3-bromopropyl)-4-methylsulfanylbenzene

InChI

InChI=1S/C10H13BrS/c1-12-10-6-4-9(5-7-10)3-2-8-11/h4-7H,2-3,8H2,1H3

InChI Key

PXESJDCAYUCGAE-UHFFFAOYSA-N

Canonical SMILES

CSC1=CC=C(C=C1)CCCBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

Compound 96-1 (940 mg) was dissolved in methylene chloride (20 ml), triphenylphosphine (1.43 g) and N-bromosuccinimide (966 mg) were added under ice-cooling, and the mixture was stirred under ice-cooling for 1 hr, and at room temperature for 18 hr. The reaction mixture was washed with water and saturated brine, and dried over anhydrous magnesium sulfate. The solvent was evaporated under reduced pressure. Diethyl ether (50 ml) was added, and the precipitated triphenylphosphine oxide was filtered off. The concentrate of the filtrate was purified by silica gel column chromatography to give the object product (1.13 g) as a colorless oil.
Quantity
940 mg
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
1.43 g
Type
reactant
Reaction Step Two
Quantity
966 mg
Type
reactant
Reaction Step Two

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